1-(3,5-difluorobenzyl)-3-(2-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C20H14F2N2O2S
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 1-[(3,5-difluorophenyl)methyl]-3-(2-methylphenyl)thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H14F2N2O2S/c1-12-4-2-3-5-16(12)24-19(25)18-17(6-7-27-18)23(20(24)26)11-13-8-14(21)10-15(22)9-13/h2-10H,11H2,1H3
• InChI Key: WIAZCJJNYBSRFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=C(C=CS3)N(C2=O)CC4=CC(=CC(=C4)F)F

Description

1-(3,5-Difluorobenzyl)-3-(2-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a heterocyclic compound based on the thieno[3,2-d]pyrimidine scaffold, a structural analog of purines known for diverse biological activities. Its molecular formula is C₂₀H₁₄F₂N₂O₂S, with a molecular weight of 384.4 g/mol . The core structure is substituted with a 3,5-difluorobenzyl group at position 1 and a 2-methylphenyl group at position 2.

Comparison with Similar Compounds

Key Observations:

Substituent Effects: Fluorine atoms (e.g., in 3,5-difluorobenzyl) enhance metabolic stability and membrane permeability due to their electronegativity and small atomic radius . Ethoxy groups (e.g., 4-ethoxyphenyl) improve solubility but may reduce cell penetration compared to methyl substituents .

Biological Activity Trends :

• Compounds with halogenated benzyl groups (e.g., bromo, chloro) show stronger kinase inhibition but may face bioavailability challenges due to higher molecular weight .
• Multi-fluorinated analogs (e.g., 2,5-difluorobenzyl) exhibit broader anti-inflammatory and anticancer activity, likely due to enhanced target affinity .

Pharmacokinetic and Physicochemical Properties

• Lipophilicity : The target compound’s logP value is estimated to be ~3.5 , higher than the 4-ethoxyphenyl analog (logP ~2.8) due to the 2-methylphenyl group’s hydrophobicity .
• Bioavailability : The 3,5-difluorobenzyl group improves metabolic stability, while the 2-methylphenyl substituent enhances intestinal absorption in preclinical models .
• Synthetic Accessibility : The target compound is synthesized via a three-step route involving cyclization of thiourea derivatives and subsequent alkylation, with yields >60% under optimized conditions .

In Silico and In Vitro Findings

• Molecular Docking : The target compound shows strong binding affinity (ΔG = -9.2 kcal/mol ) to COX-2, comparable to the 3,4-difluorobenzyl analog (-8.7 kcal/mol) but superior to the ethoxyphenyl derivative (-7.5 kcal/mol) .
• Cytotoxicity : IC₅₀ values of 2.1 μM (HCT-116 colon cancer cells) and 3.8 μM (MCF-7 breast cancer cells) were reported, outperforming the 4-chlorophenyl analog (IC₅₀ = 5.6 μM in HCT-116) .